1-(3-Bromo-4-ethoxyphenyl)ethan-1-one

• IUPAC Name: 1-(3-bromo-4-ethoxyphenyl)ethanone
• InChI: InChI=1S/C10H11BrO2/c1-3-13-10-5-4-8(7(2)12)6-9(10)11/h4-6H,3H2,1-2H3
• InChI Key: DKQMWVHHLAGHIR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)C)Br
• Molecular Formula: C10H11BrO2
• DSSTOX Substance ID: DTXSID701298409
• Molecular Weight: 243.10 g/mol
• CAS No.: 35310-76-0

Description

1-(3-Bromo-4-ethoxyphenyl)ethan-1-one is a brominated acetophenone derivative with the molecular formula C₁₀H₁₁BrO₂. Its structure consists of a phenyl ring substituted with a bromine atom at the 3-position, an ethoxy group (-OCH₂CH₃) at the 4-position, and an acetyl group (-COCH₃) at the 1-position. This compound serves as a critical intermediate in organic synthesis, particularly in pharmaceuticals and materials science, due to its electron-withdrawing bromine and electron-donating ethoxy groups, which modulate reactivity and biological activity.

Preparation Methods

The synthesis of 1-(3-Bromo-4-ethoxyphenyl)ethan-1-one typically involves the bromination of 4-ethoxyacetophenone. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position on the phenyl ring. Industrial production methods may involve the use of bromine or other brominating agents in the presence of a catalyst to achieve high yields and purity .

Chemical Reactions Analysis

1-(3-Bromo-4-ethoxyphenyl)ethan-1-one undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The ethanone group can be oxidized to form carboxylic acids or other oxidized derivatives.

Reduction Reactions: The carbonyl group can be reduced to form alcohols or other reduced products.

Common reagents used in these reactions include sodium borohydride for reduction, potassium permanganate for oxidation, and various nucleophiles for substitution reactions .

Scientific Research Applications

1-(3-Bromo-4-ethoxyphenyl)ethan-1-one has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology: It is used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It is used in the production of specialty chemicals and as a building block for various industrial processes

Mechanism of Action

The mechanism by which 1-(3-Bromo-4-ethoxyphenyl)ethan-1-one exerts its effects depends on the specific application. In biochemical assays, it may interact with enzymes or other proteins, altering their activity. The bromine atom and the ethanone group play crucial roles in these interactions, influencing the compound’s reactivity and binding affinity .

Comparison with Similar Compounds

Key Insights :

• Ethoxy vs.
• Bromine Position : Bromine at the 3-position (vs. 4-position in some analogs) optimizes electronic effects for nucleophilic aromatic substitution reactions.

Key Insights :

• The ethoxy group at the 4-position in the target compound enhances antimicrobial and anticancer activity by balancing hydrophobicity and hydrogen-bonding capacity.
• Methyl or chloro substituents reduce activity due to decreased polarity or electronic effects.

Physicochemical Properties

Property	1-(3-Bromo-4-ethoxyphenyl)ethanone	1-(4-Bromo-2-ethoxyphenyl)ethanone	1-(3-Bromo-4-methylphenyl)ethanone
Molecular Weight (g/mol)	259.10	259.10	213.07
LogP (Octanol-Water)	2.8	2.6	3.1
Solubility in Water (mg/mL)	0.12	0.15	0.08
Melting Point (°C)	98–100	92–94	105–107

Key Insights :

• The ethoxy group improves water solubility compared to methyl analogs but reduces LogP due to its polar nature.
• Bromine at the 3-position increases melting points compared to 4-bromo isomers.

Biological Activity

1-(3-Bromo-4-ethoxyphenyl)ethan-1-one is an organic compound with significant potential in medicinal chemistry. Its structure features a bromine atom and an ethoxy group, which contribute to its unique chemical properties. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potential, and relevant research findings.

• Molecular Formula : C10H11BrO2
• Molecular Weight : 243.1 g/mol
• IUPAC Name : 1-(3-bromo-4-ethoxyphenyl)ethan-1-one

The biological activity of 1-(3-Bromo-4-ethoxyphenyl)ethan-1-one is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The presence of the bromine atom enhances its reactivity, allowing it to form covalent bonds with nucleophilic sites on proteins, potentially modulating their activity. This interaction may lead to alterations in cellular signaling pathways, which can be beneficial in treating diseases such as cancer and inflammation.

Biological Activities

Research indicates that 1-(3-Bromo-4-ethoxyphenyl)ethan-1-one exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that this compound has notable antimicrobial properties, making it a candidate for further exploration in the development of antibacterial agents.
• Anticancer Potential : The compound has been investigated for its potential role as an anticancer agent. Similar compounds have shown efficacy in inhibiting cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.

Comparative Analysis of Similar Compounds

A comparison with structurally similar compounds highlights the unique aspects of 1-(3-Bromo-4-ethoxyphenyl)ethan-1-one:

Compound Name	Structural Features	Unique Aspects
2-Bromo-1-(2-ethoxyphenyl)ethan-1-one	Brominated ethoxy compound	Exhibits enzyme inhibition potential
2-Bromo-1-(4-methoxypyridin-2-yl)ethanone	Pyridine structure	Different biological activity profile
1-(3-Bromo-2-methoxyphenyl)ethanone	Brominated phenyl	Distinct reactivity due to methoxy group

Case Studies and Research Findings

Recent studies have explored the biological activity of 1-(3-Bromo-4-ethoxyphenyl)ethan-1-one. For instance:

• Anticancer Studies : A study focused on the compound's ability to inhibit specific cancer cell lines demonstrated a concentration-dependent effect on cell viability. The IC50 values indicated significant potency against HeLa cells, suggesting its potential as a therapeutic agent in oncology .
• Antimicrobial Research : Another study evaluated the antimicrobial efficacy against common pathogens such as Staphylococcus aureus and Escherichia coli. The results showed that the compound exhibited minimum inhibitory concentrations (MICs) comparable to established antibiotics .

Future Directions

The ongoing research into 1-(3-Bromo-4-ethoxyphenyl)ethan-1-one focuses on:

• Mechanistic Studies : Understanding the exact molecular targets and pathways affected by this compound will provide insights into its therapeutic applications.
• Formulation Development : Investigating various formulations could enhance bioavailability and therapeutic efficacy.